Cas no 2138384-34-4 (2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl)-
• CAS No: 2138384-34-4
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 5301426
• Update Time: 2025-06-09

2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl)-

• Inchi： 1S/C12H9N3OS/c1-15-12-8(5-14-15)4-13-6-10(12)11-3-2-9(7-16)17-11/h2-7H,1H3
• InChI Key： WQUCDBSLXPEMDI-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C2=CN=CC3C=NN(C)C=32)=CC=1

Additional information on 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl)-

2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) (CAS No. 2138384-34-4): A Comprehensive Overview

2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) (CAS No. 2138384-34-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) is composed of a thiophene ring linked to a pyrazolo[4,3-c]pyridine moiety through a methylene bridge. The presence of these heterocyclic rings imparts distinct chemical and biological properties to the molecule. The thiophene ring is known for its aromaticity and electron-donating nature, while the pyrazolo[4,3-c]pyridine scaffold is associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The synthesis of 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach is the coupling of 5-bromothiophene-2-carbaldehyde with 7-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine using palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods have been extensively studied and optimized to ensure efficient and scalable synthesis processes suitable for both laboratory and industrial settings.

In terms of biological activity, 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) has demonstrated significant potential as a therapeutic agent. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to have anti-proliferative effects on various cancer cell lines, making it a promising candidate for cancer therapy. The mechanism of action is believed to involve the modulation of key signaling pathways such as NF-kB and MAPK.

Beyond its direct therapeutic effects, 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) has also been explored for its potential as a lead compound in drug discovery. Researchers have utilized this molecule as a starting point to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications to the thiophene or pyrazolopyridine moieties have led to compounds with improved solubility, bioavailability, and reduced toxicity. These derivatives are currently being evaluated in preclinical studies for their efficacy in treating various diseases.

The pharmacokinetic properties of 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) are another critical aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross biological membranes due to its lipophilic nature. However, further optimization may be necessary to enhance its stability and reduce potential side effects.

In conclusion, 2-Thiophenecarboxaldehyde, 5-(1-methyl-1H-pyrazolo[4,3-c]pyridin-7-yl) (CAS No. 2138384-34-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing the treatment of various diseases.